Cas no 53635-02-2 (1,4,4-triethylpyrrolidine-2,3,5-trione)

• Product Name: 1,4,4-triethylpyrrolidine-2,3,5-trione
• CAS No: 53635-02-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1582933
• PubChem ID: 257041
• Update Time: 2025-04-21

1,4,4-triethylpyrrolidine-2,3,5-trione Chemical and Physical Properties

Names and Identifiers

• 1,4,4-triethylpyrrolidine-2,3,5-trione
• 1,4,4-Triethyl-2,3,5-pyrrolidinetrione
• 1,4,4-Triethylpyrrolidin-2,3,5-trion
• AR-1B7316
• NSC84918
• triethyl-pyrrolidine-2,3,5-trione
• Triaethyl-pyrrolidin-2,3,5-trion
• CTK4J8507
• AC1L5VWL
• AC1Q6F3H
• KST-1B5033
• 1,4,4-Triethyl-2,3,5-pyrrolidinetrione; 1,4,4-Triethylpyrrolidin-2,3,5-trion; AR-1B7316; NSC84918; triethyl-pyrrolidine-2,3,5-trione; Triaethyl-pyrrolidin-2,3,5-trion; CTK4J8507; AC1L5VWL; AC1Q6F3H; KST-1B5033;
• NSC 84918
• 2,3,5-PYRROLIDINETRIONE, 1,4,4-TRIETHYL-
• 53635-02-2
• DTXSID40201877
• Z8Z5I2YH5F
• UNII-Z8Z5I2YH5F
• NSC-84918
• OXALACETIMIDE, N,3,3-TRIETHYL-

• Inchi： 1S/C10H15NO3/c1-4-10(5-2)7(12)8(13)11(6-3)9(10)14/h4-6H2,1-3H3
• InChI Key： QYCHPTNLWDNOLF-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(N1CC)=O)=O)(CC)CC

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45